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Compound of Interest

Compound Name: 3-Amino-5-methylpyridine

Cat. No.: B1272045 Get Quote

Technical Support Center: 3-Amino-5-
methylpyridine
This guide provides researchers, scientists, and drug development professionals with essential

information for handling the air-sensitive reagent 3-Amino-5-methylpyridine.

Frequently Asked Questions (FAQs)
Q1: What are the key properties of 3-Amino-5-methylpyridine?

A1: 3-Amino-5-methylpyridine is an off-white to yellow or brown crystalline powder.[1] It is a

versatile building block in organic synthesis, particularly for pharmaceuticals and

agrochemicals.[1] A summary of its key properties is provided below.
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Property Value Reference

Chemical Formula C₆H₈N₂ [1]

Molecular Weight 108.14 g/mol [1][2]

CAS Number 3430-19-1 [1]

Appearance
Off-white to yellow or brown

crystalline powder
[1]

Melting Point 59-63 °C

Purity ≥ 97% (GC) [1]

Air Sensitivity Air Sensitive [3]

Q2: How should 3-Amino-5-methylpyridine be stored?

A2: Due to its air-sensitive nature, 3-Amino-5-methylpyridine must be stored under an inert

gas atmosphere (e.g., nitrogen or argon).[3] The container should be kept tightly closed in a

dry, cool, and well-ventilated place, away from heat and direct sunlight.[4] Recommended

storage temperatures range from 0-8 °C to room temperature, so it is best to consult the

supplier's specific recommendation.[1][3]

Q3: What are the signs of degradation or decomposition?

A3: The primary sign of degradation due to air exposure is a noticeable change in color. Fresh,

high-purity 3-Amino-5-methylpyridine is typically an off-white or light yellow crystalline

powder.[1] If the material appears dark yellow, brown, or has turned into a tar-like substance, it

has likely oxidized and should not be used, as impurities can lead to failed reactions or side

products.

Q4: What personal protective equipment (PPE) is required when handling this compound?

A4: When handling 3-Amino-5-methylpyridine, appropriate PPE is crucial. This includes

wearing protective gloves, safety glasses or goggles, and a lab coat.[4] A dust mask (such as a

type N95) should be used to avoid inhaling the powder, as the compound may cause
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respiratory irritation.[2] All handling should be performed in a well-ventilated area or a chemical

fume hood.[4]

Troubleshooting Guide
Q5: My reaction yield is consistently low or the reaction fails. What could be the cause?

A5: Low or no yield is often traced back to reagent deactivation. Since 3-Amino-5-
methylpyridine is air-sensitive, exposure to oxygen or atmospheric moisture can degrade it,

rendering it inactive for your desired transformation.[5] Ensure you are using rigorous inert

atmosphere techniques for the entire duration of the experiment. Additionally, verify the purity of

your solvents and other reagents; residual water in solvents is a common cause of reaction

failure with sensitive reagents.[5][6]

Q6: I am observing significant color change in my reaction mixture upon adding 3-Amino-5-
methylpyridine. Is this normal?

A6: A significant and immediate darkening of the reaction mixture upon addition of the amine

may indicate rapid oxidation. This can happen if the reaction setup is not properly purged of air

or if solvents are not adequately degassed. Ensure your inert gas flow is sufficient and that all

glassware was properly dried before use.[6]

Q7: My analytical data (NMR, LC-MS) shows unexpected impurities in my final product. How

can I avoid this?

A7: The presence of unexpected impurities often points to the use of degraded starting

material. Before starting your synthesis, check the physical appearance of the 3-Amino-5-
methylpyridine. If it is discolored, it has likely oxidized. Using a fresh bottle or purifying the

existing material (if feasible) is recommended. Furthermore, ensure all transfers are done

under a positive pressure of inert gas to prevent any air exposure during handling.[7]

Experimental Protocols & Workflows
Protocol 1: Standard Procedure for Handling and
Weighing
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Preparation: Move the sealed bottle of 3-Amino-5-methylpyridine from storage to a

desiccator and allow it to warm to ambient temperature before opening. This prevents

condensation of atmospheric moisture on the cold solid.

Inert Environment: Perform all weighing and transfers in a glove box filled with nitrogen or

argon.[8]

Alternative (No Glove Box): If a glove box is unavailable, create a positive pressure of inert

gas in the reagent bottle. Puncture the septum-sealed cap with a needle connected to a

nitrogen or argon line and another "exit" needle.

Weighing: Quickly weigh the desired amount of the solid in a tared vial. It is preferable to

weigh it directly into the reaction flask under a stream of inert gas.

Sealing: Immediately and tightly seal the main reagent bottle after use, purging the

headspace with inert gas before returning it to storage.

Protocol 2: Setting up a Reaction Under Inert
Atmosphere

Glassware Preparation: All glassware must be thoroughly dried to remove adsorbed

moisture. This can be achieved by heating in an oven (e.g., 125°C overnight) or by flame-

drying under vacuum.[6][9]

Assembly: Assemble the glassware (e.g., round-bottom flask with a condenser and septum-

sealed inlet) while still hot and immediately place it under a positive pressure of dry nitrogen

or argon.[6] Use grease on ground-glass joints to ensure a proper seal.

Purging: Flush the assembled apparatus with the inert gas for several minutes. A gas

bubbler can be used to monitor the gas flow and prevent over-pressurization.[6][10]

Solvent Addition: Add anhydrous, degassed solvent to the reaction flask via a cannula or a

dry syringe.

Reagent Addition: Add 3-Amino-5-methylpyridine and other reagents as solids via a

powder funnel under a strong counter-flow of inert gas, or as solutions in anhydrous solvent

via a syringe.
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Caption: Decision workflow for handling laboratory reagents.
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Caption: Experimental workflow for air-sensitive reactions.
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Caption: Troubleshooting flowchart for low reaction yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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